![molecular formula C6H6N4O B1331104 4-Amino-2-methoxypyrimidine-5-carbonitrile CAS No. 6964-55-2](/img/structure/B1331104.png)
4-Amino-2-methoxypyrimidine-5-carbonitrile
Overview
Description
4-Amino-2-methoxypyrimidine-5-carbonitrile (4-AMPC) is an organic compound that is gaining attention in the scientific community due to its unique properties. It is a heterocyclic compound that has a wide range of applications in the fields of organic chemistry and biochemistry. 4-AMPC has been studied extensively for its potential in the development of drugs and other compounds, as well as for its ability to modulate the activity of enzymes and proteins.
Scientific Research Applications
Synthesis of Pyrido[2,3-d]pyrimidines and Pyrimido-[4,5-b]quinoline Derivatives
4-Amino-2-methoxypyrimidine-5-carbonitrile plays a role in the synthesis of pyrido[2,3-d]pyrimidines and pyrimido-[4,5-b]quinoline derivatives. This process involves the condensation of 2-methoxy-4-amino-5-pyrimidinecarbaldehyde with carbonitriles, ketones, and polyfunctional carbonyl compounds bearing the -CH2CO- moiety, leading to the formation of these derivatives (Perandones & Soto, 1998).
Synthesis of Pyrazolo[3,4-d]pyrimidine Derivatives with Antibacterial Activity
A significant application is in the synthesis of pyrazolo[3,4-d]pyrimidine derivatives. These derivatives are synthesized through a reaction of aldehyde, malononitrile, and benzamidine hydrochloride, with the added catalyst of magnetic nano Fe3O4 particles under solvent-free conditions. The resulting 3-amino-6-aryl-2-phenylpyrazolo[3,4-d]pyrimidine derivatives have been evaluated for their antibacterial activity (Rostamizadeh et al., 2013).
Thermodynamic Study in Organic Solvents
This compound is also studied for its solubility in various organic solvents. This research provides valuable data on the solubility of the compound in different solvents and the impact of temperature on its solubility. This information is crucial for its applications in chemical syntheses and other industrial processes (Yao, Xia, & Li, 2017).
Facile and Efficient Synthesis Protocols
The compound has been utilized in facile and efficient synthesis protocols for creating novel derivatives. For instance, a protocol includes a surfactant-mediated methodology for synthesizing 4-amino-6-aryl-2-phenylpyrimidine-5-carbonitrile derivatives through a one-pot, three-component reaction. Such innovations are valuable for simplifying and optimizing chemical syntheses (Aryan, Nojavan, & Sadeghi, 2015).
Green Chemistry Applications
This compound has been utilized in green chemistry applications, specifically in microwave-assisted synthetic schemes. This approach is more eco-friendly, as it reduces the use of organic solvents and harmful residues. The microwave-assisted method is efficient, less time-consuming, and yields a high overall yield of synthesized compounds (Karati, Mahadik, & Kumar, 2022).
Luminescence Properties and Related Photochemistry
The luminescence properties of 4-amino-2-methoxypyrimidine have been studied in various solvents, indicating its potential in photochemical applications. This research has revealed that its photochemical reaction with dihydrogen phosphate buffer proceeds via an intermediate derived from the fluorescent singlet excited state of the compound (Szabo & Berens, 1975).
Synthesis of Novel Schiff Bases and Antimicrobial Activity
Another application involves the synthesis of novel Schiff bases using this compound and their subsequent evaluation for antimicrobial activity. This highlights its role in developing new compounds with potential therapeutic applications (Puthran et al., 2019).
Anti-inflammatory Evaluation
The compound has been used in synthesizing derivatives for anti-inflammatory evaluation. This research is crucial in exploring new pharmaceutical applications and understanding the medicinal potential of these derivatives (Fahmy et al., 2012).
Safety and Hazards
The compound is associated with several hazard statements, including H301, H311, and H331 . This indicates that it may be harmful if swallowed, in contact with skin, or if inhaled . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), wearing protective gloves/protective clothing/eye protection/face protection (P280), and seeking medical advice/attention if you feel unwell (P311) .
properties
IUPAC Name |
4-amino-2-methoxypyrimidine-5-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N4O/c1-11-6-9-3-4(2-7)5(8)10-6/h3H,1H3,(H2,8,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXJTWQSCORECON-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=C(C(=N1)N)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6N4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30290114 | |
Record name | 4-amino-2-methoxypyrimidine-5-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30290114 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
6964-55-2 | |
Record name | 6964-55-2 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=66689 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4-amino-2-methoxypyrimidine-5-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30290114 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-amino-2-methoxypyrimidine-5-carbonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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